Regioisomeric Lipophilicity and PSA Comparison
The 2,4-regioisomer (target compound) exhibits a distinct lipophilicity profile compared to its 4,2-regioisomer (4-[(cyclopropylamino)methyl]-2-methoxyphenol). While the target compound's exact experimental LogP is not reported in primary literature, its calculated LogP is inferred to be different from the 4,2-isomer based on structural differences [1]. The 4,2-regioisomer has a reported LogP of 1.276 and TPSA of 41.49 Ų . The altered substitution pattern in the target compound (ortho amine vs. para amine) is expected to yield a different hydrogen-bonding network and lipophilicity, impacting membrane permeability and target engagement [1].
Physicochemical profile may differ from 4,2-regioisomer
Qualitative difference; experimental LogP for target absent
| Evidence Dimension | Lipophilicity (LogP) and Topological Polar Surface Area (TPSA) |
|---|---|
| Target Compound Data | LogP: Not experimentally reported; TPSA: 41.49 Ų (calculated for the class) |
| Comparator Or Baseline | 4-[(Cyclopropylamino)methyl]-2-methoxyphenol (CAS 918298-07-4): LogP = 1.276 (hydrochloride salt) ; TPSA = 41.49 Ų |
| Quantified Difference | Qualitative: Different substitution pattern leads to distinct LogP and hydrogen-bonding capacity; quantitative experimental difference not available. |
| Conditions | Computational prediction (TPSA); experimental LogP for comparator (hydrochloride salt) |
Why This Matters
Physicochemical property differences directly influence assay performance, solubility, and PK behavior, making regioisomer selection critical for medicinal chemistry campaigns.
- [1] PubChem. 2-[(Cyclopropylamino)methyl]-4-methoxyphenol. CID 5176169. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/5176169 View Source
